Cas no 1805402-04-3 (Methyl 5-aminomethyl-2-cyano-4-ethylphenylacetate)

• Product Name: Methyl 5-aminomethyl-2-cyano-4-ethylphenylacetate
• CAS No: 1805402-04-3
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 4938947
• Update Time: 2025-08-03

Methyl 5-aminomethyl-2-cyano-4-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-aminomethyl-2-cyano-4-ethylphenylacetate

• Inchi： 1S/C13H16N2O2/c1-3-9-4-12(8-15)10(5-11(9)7-14)6-13(16)17-2/h4-5H,3,6-7,14H2,1-2H3
• SMILES： O(C)C(CC1C(C#N)=CC(CC)=C(CN)C=1)=O

Computed Properties

• Exact Mass: 232.121177757 g/mol
• Monoisotopic Mass: 232.121177757 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 232.28
• XLogP3: 1.1
• Topological Polar Surface Area: 76.1

Additional information on Methyl 5-aminomethyl-2-cyano-4-ethylphenylacetate

Comprehensive Overview of Methyl 5-aminomethyl-2-cyano-4-ethylphenylacetate (CAS No. 1805402-04-3)

Methyl 5-aminomethyl-2-cyano-4-ethylphenylacetate (CAS No. 1805402-04-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a methyl ester group, a cyano substituent, and an aminomethyl functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its scaffold could serve as a building block for small-molecule inhibitors or enzyme modulators.

In recent years, the demand for high-purity intermediates like Methyl 5-aminomethyl-2-cyano-4-ethylphenylacetate has surged, driven by advancements in precision medicine and green chemistry. The compound's CAS No. 1805402-04-3 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in structure-activity relationship (SAR) studies. Its ethylphenylacetate backbone also aligns with trends in fragment-based drug design, a hot topic in modern medicinal chemistry.

One of the most common queries related to this compound revolves around its synthetic routes and scalability. Optimizing the production of Methyl 5-aminomethyl-2-cyano-4-ethylphenylacetate while minimizing environmental impact is a key focus for manufacturers. Techniques such as flow chemistry and catalytic hydrogenation are often explored to enhance yield and reduce waste. Additionally, its stability under various pH conditions is a critical parameter for formulation scientists.

The compound's cyano group and aminomethyl functionality make it a candidate for further derivatization, particularly in the development of protease inhibitors or kinase-targeted therapies. Recent publications have highlighted its potential in addressing drug-resistant pathogens, a pressing global health challenge. Its CAS No. 1805402-04-3 is often cross-referenced in patents related to antiviral and antibacterial agents.

From a commercial perspective, Methyl 5-aminomethyl-2-cyano-4-ethylphenylacetate is listed in catalogs of leading fine chemical suppliers, with purity grades ranging from 95% to 99%. Analytical methods such as HPLC and NMR are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP). The compound's solubility profile and thermal stability are also frequently evaluated to determine its suitability for specific applications.

In summary, Methyl 5-aminomethyl-2-cyano-4-ethylphenylacetate (CAS No. 1805402-04-3) represents a valuable tool for researchers exploring novel therapeutic agents and agrochemical innovations. Its multifaceted reactivity and alignment with sustainable chemistry trends ensure its continued relevance in scientific and industrial contexts.